Cas no 118939-17-6 (4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid
• CAS No: 118939-17-6
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• CID: 3670186
• PubChem ID: 14257011
• Update Time: 2025-04-22

4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(methylsulfonyl)-2-(trifluoromethyl)-
• 4-Methanesulfonyl-2-(trifluoromethyl)benzoic acid
• 2-(trifluoromethyl)-4-(methylsulfonyl)benzoic acid
• 4-Methanesulfonyl-2-(trifluoromethyl)benzoicacid
• 4-Methylsulfonyl-2-(trifluoromethyl)benzoic acid
• BS-30223
• 118939-17-6

• Inchi： 1S/C9H7F3O4S/c1-17(15,16)5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： NCJTZIGOMMCULI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(C)(=O)=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 268.00171436Da
• Monoisotopic Mass: 268.00171436Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų